Cas no 247113-93-5 (4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole)

• Product Name: 4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole
• CAS No: 247113-93-5
• MF: C₉H₄ClF₁₁N₂O
• MW: 400.576299667358
• CID: 2847326
• PubChem ID: 2736657
• Update Time: 2025-06-14

4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole
• FOISXKNFGKXPRG-UHFFFAOYSA-N
• AKOS025211805
• 4-chloro-5-methyl-3-(1,2,2,2-tetrafluoro-1-(perfluoropropoxy)ethyl)-1H-pyrazole
• MFCD00155709
• 4-Chloro-5-methyl-3-[1-(heptafluoropropoxy)tetrafluoroethyl]pyrazole
• 4-Chloro-5(3)-methyl-3(5)-perfluoro(1-propoxyethyl)pyrazole
• 4-Chloro-3-tetrafluoro-1-heptafluoro-1-propoxyethyl-5-methylpyrazole
• 247113-93-5
• 4-CHLORO-3-[TETRAFLUORO-1-(HEPTAFLUORO-1-PROPOXY)ETHYL]-5-(METHYL)PYRAZOLE

• Inchi： 1S/C9H4ClF11N2O/c1-2-3(10)4(23-22-2)5(11,7(14,15)16)24-9(20,21)6(12,13)8(17,18)19/h1H3,(H,22,23)
• InChI Key： FOISXKNFGKXPRG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)NN=C1C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 399.9836502Da
• Monoisotopic Mass: 399.9836502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole

Research Brief on 4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole (CAS: 247113-93-5)

The compound 4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole (CAS: 247113-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyrazole derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including agrochemicals, pharmaceuticals, and materials science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involves the compound's role as a potent inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its efficacy in modulating the activity of enzymes involved in inflammatory and metabolic disorders. The presence of multiple fluorine atoms in its structure enhances its binding affinity and metabolic stability, which are critical factors for drug development. Researchers have also explored its potential as a lead compound for the design of novel agrochemicals, given its ability to disrupt pest-specific biological pathways.

Recent advancements in synthetic methodologies have enabled the efficient production of 4-Chloro-5-methyl-3-1,2,2,2-tetrafluoro-1-(1,1,2,2,3,3,3-heptafluoropropoxy)ethyl-1H-pyrazole with high purity and yield. Techniques such as multi-step fluorination and catalytic coupling reactions have been optimized to overcome the challenges associated with its complex structure. These developments have facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, which are essential for optimizing its therapeutic profile.

In addition to its pharmacological potential, the compound's environmental impact and safety profile have been subjects of investigation. Studies have assessed its biodegradability, toxicity, and potential accumulation in ecosystems, ensuring that its applications align with sustainable and eco-friendly practices. Regulatory agencies are closely monitoring these findings to establish guidelines for its safe use in various industries.

Looking ahead, ongoing research aims to explore the compound's applications in targeted drug delivery systems and its potential synergies with other therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. The compound's unique properties and versatile applications position it as a valuable asset in the advancement of chemical biology and pharmaceutical sciences.